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Compound of Interest

Compound Name: N-Acetylpyrrolidine

Cat. No.: B1266023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Acetylpyrrolidine, a derivative of the five-membered nitrogen heterocycle pyrrolidine, is a

versatile chemical intermediate with significant potential across various industrial sectors. While

its primary role is firmly established in the pharmaceutical industry as a key building block for

drug discovery and development, its properties as a polar aprotic solvent suggest potential in

other areas such as agrochemicals and fine chemical synthesis. This technical guide provides

a comprehensive overview of the known and potential industrial applications of N-
Acetylpyrrolidine, with a focus on quantitative data, experimental protocols, and the

underlying chemical pathways.

Physical and Chemical Properties
A thorough understanding of the physicochemical properties of N-Acetylpyrrolidine is

essential for its application in industrial processes. Key data is summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₁₁NO --INVALID-LINK--

Molecular Weight 113.16 g/mol --INVALID-LINK--

CAS Number 4030-18-6 --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Boiling Point 212.1 ± 9.0 °C at 760 mmHg --INVALID-LINK--

105-107 °C at 15 mmHg --INVALID-LINK--

Density 1.0 ± 0.1 g/cm³ --INVALID-LINK--

Flash Point 90.8 ± 9.3 °C --INVALID-LINK--

Vapor Pressure 0.2 ± 0.4 mmHg at 25°C --INVALID-LINK--

Refractive Index 1.474 --INVALID-LINK--

Water Solubility Miscible --INVALID-LINK--

LogP 0.17 --INVALID-LINK--

Industrial Synthesis of N-Acetylpyrrolidine
The industrial production of N-Acetylpyrrolidine is typically achieved through the acylation of

pyrrolidine. A common and straightforward method involves the reaction of pyrrolidine with

acetic anhydride.
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Industrial Synthesis of N-Acetylpyrrolidine

Pyrrolidine

N-Acetylpyrrolidine

Acylation

Acetic Anhydride

Acetic Acid (by-product)

produces
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Synthesis of N-Substituted-2-Acetylpyrrolidine Derivatives

L-Proline

N-Substituted Pyrrolidine-2-Carboxylic Acid

N-Substitution
(e.g., Benzyl chloride)

N-Substituted-2-(carbomethoxy)pyrrolidine

Esterification
(Methanol, SOCl₂)

N-Substituted-2-Acetylpyrrolidine

Grignard Reaction
(Methyl magnesium iodide)
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acetylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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